(3,4-Dichlorophenyl)(indolin-1-yl)methanone

• CAS No.: 61589-15-9
• Molecular Formula: C15H11Cl2NO
• Molecular Weight: 292.2 g/mol
• IUPAC Name: (3,4-dichlorophenyl)-(2,3-dihydroindol-1-yl)methanone
• InChI: InChI=1S/C15H11Cl2NO/c16-12-6-5-11(9-13(12)17)15(19)18-8-7-10-3-1-2-4-14(10)18/h1-6,9H,7-8H2
• InChI Key: KWLAFLHFDMLAHB-UHFFFAOYSA-N
• SMILES: C1CN(C2=CC=CC=C21)C(=O)C3=CC(=C(C=C3)Cl)Cl

Description

(3,4-Dichlorophenyl)(indolin-1-yl)methanone is a useful research compound. Its molecular formula is C15H11Cl2NO and its molecular weight is 292.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of indoline (2.0 mL, 17.8 mmol) in MeCN (45.0 mL) was added 3,4-dichlorobenzoyl chloride (4.11 g, 19.6 mmol) followed by Et3N (7.5 mL, 53.5 mmol) at 0° C. The reaction mixture was stirred at room temperature for 1 h and then concentrated in vacuo. The residue was triturated with water and dried under high vacuum to give the title compound (5.2 g, 100%) as a light brown solid. 1H NMR (DMSO-d6) δ 7.89 (d, J=1.1 Hz, 1H), 7.77 (d, J=8.1 Hz, 1H), 7.60 (d, J=8.1 Hz, 1H), 7.29 (d, J=7.3 Hz, 1H), 7.19 (m, 1H), 7.06 (t, J=7.2 Hz, 1H), 4.00 (t, J=8.3 Hz, 2H), 3.09 (t, J=8.3 Hz, 2H); MS(ESI+) m/z 292.1 (M+H)+.